Cas no 1420987-50-3 (Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate)
1420987-50-3 structure
Product Name:Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
CAS No:1420987-50-3
MF:C17H23N3O4S
MW:365.447222948074
CID:2178995
Update Time:2023-08-06
Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Tert-butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
- Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate
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- Inchi: 1S/C17H23N3O4S/c1-17(2,3)24-16(21)19-8-10-20(11-9-19)25(22,23)13-15-6-4-14(12-18)5-7-15/h4-7H,8-11,13H2,1-3H3
- InChI Key: ULYKLAXKHKKAMU-UHFFFAOYSA-N
- SMILES: S(CC1C=CC(C#N)=CC=1)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 611
- Topological Polar Surface Area: 99.1
Tert-Butyl 4-((4-cyanobenzyl)sulfonyl)piperazine-1-carboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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